Cas no 2549005-22-1 (N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide)

• Product Name: N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide
• CAS No: 2549005-22-1
• MF: C₁₆H₁₈N₄O
• MW: 282.340322971344
• CID: 5313344
• PubChem ID: 154582733
• Update Time: 2025-10-28

N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[(2-Cyclopropyl-6-methyl-4-pyrimidinyl)amino]phenyl]acetamide
• N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide
• F6789-3288
• 2549005-22-1
• AKOS040730427

• Inchi： 1S/C16H18N4O/c1-10-9-15(20-16(17-10)12-3-4-12)19-14-7-5-13(6-8-14)18-11(2)21/h5-9,12H,3-4H2,1-2H3,(H,18,21)(H,17,19,20)
• InChI Key： UAQIFBTVJARGJS-UHFFFAOYSA-N
• SMILES： O=C(C)NC1C=CC(=CC=1)NC1=CC(C)=NC(C2CC2)=N1

Computed Properties

• Exact Mass: 282.14806121g/mol
• Monoisotopic Mass: 282.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.9Ų

Experimental Properties

• Density: 1.287±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.5±40.0 °C(Predicted)
• pka: 14.65±0.70(Predicted)

Additional information on N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide

N-{4-[(2-Cyclopropyl-6-Methylpyrimidin-4-Yl)Amino]Phenyl}Acetamide: A Comprehensive Overview

The compound N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide, with CAS No. 2549005-22-1, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of acetamides, which are widely studied for their potential therapeutic applications. The molecule's structure is characterized by a pyrimidine ring system substituted with a cyclopropyl group at position 2 and a methyl group at position 6, further linked to an amino group attached to a phenyl ring. This unique architecture positions it as a promising candidate for drug development.

Recent studies have highlighted the potential of this compound in targeting specific biological pathways. For instance, research has shown that the cyclopropyl substituent plays a critical role in enhancing the molecule's stability and bioavailability. Additionally, the pyrimidine ring system is known for its ability to interact with various protein targets, making it a valuable component in drug design. The methyl group at position 6 further modulates the compound's pharmacokinetic properties, ensuring optimal distribution within the body.

One of the most intriguing aspects of this compound is its ability to inhibit key enzymes involved in inflammatory processes. Preclinical studies have demonstrated that N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide exhibits potent anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a strong candidate for treating conditions like arthritis, where inflammation plays a central role.

Furthermore, this compound has shown promise in anticancer research. Its ability to induce apoptosis in cancer cells while sparing normal cells suggests a high therapeutic index. The acetamide group contributes to this selective cytotoxicity by enhancing the molecule's ability to penetrate cellular membranes and deliver its payload effectively.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve reaction yields and reduce production time, making it more feasible for large-scale manufacturing.

From an environmental standpoint, studies have indicated that N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-yl)amino]phenyl}acetamide has low toxicity to aquatic organisms, suggesting its potential for use in eco-friendly drug formulations. However, further research is needed to fully understand its long-term environmental impact.

In conclusion, N-{4-[(2-cyclopropyl-6-methylpyrimidin-4-Yl)Amino]Phenyl}Acetamide (CAS No. 2549005-22-1) represents a significant advancement in medicinal chemistry. Its unique structure, coupled with its promising biological activities, positions it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.